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Compound of Interest

Compound Name: Barnidipine-d5

Cat. No.: B12371404 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of

Barnidipine-d5, a deuterated analog of the calcium channel blocker Barnidipine. It also details

its primary application as an internal standard in bioanalytical methods for the quantification of

Barnidipine in biological matrices. This document is intended to serve as a valuable resource

for researchers and professionals involved in drug metabolism, pharmacokinetics, and clinical

trial sample analysis.

Commercial Suppliers and Availability
Barnidipine-d5 is available from several commercial suppliers, primarily as a research

chemical. It is most commonly supplied as Barnidipine-d5 hydrochloride. The availability,

purity, and offered quantities vary between suppliers. A summary of this information is

presented in Table 1 for easy comparison. Researchers are advised to contact the suppliers

directly for the most current pricing and availability information.

Table 1: Commercial Suppliers of Barnidipine-d5
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Supplier
Product
Name

Catalog
Number

CAS
Number

Purity
Available
Pack Sizes

MedChemEx

press

Barnidipine-

d5

hydrochloride

HY-111165S Not Specified >98% 1 mg

Achemtek
Barnidipine

D5

ARD181761D

5

104713-75-9

(Unlabeled)
98+%

Inquire for

details

TargetMol
Barnidipine-

d5
TMIH-0107

104713-75-9

(Unlabeled)
>98%

1 mg, 5 mg,

10 mg, 25 mg

Simson

Pharma

Limited

Barnidipine

D5
B400005

2771469-19-

1
Not Specified

Custom

Synthesis

Simson

Pharma

Limited

Barnidipine-

D5

Hydrochloride

B400001 Not Specified Not Specified
Custom

Synthesis

Clearsynth

Barnidipine-

d5

Hydrochloride

CS-O-06434
104757-53-1

(Unlabeled)
Not Specified

1 mg, 5 mg,

10 mg, 25

mg, 50 mg,

100 mg

Acanthus

Research

Barnidipine-

D5
BAR-16-001

104713-75-9

(unlabeled)
Not Specified

Made to

Order

Bertin

Bioreagent

Barnidipine-

d5

(hydrochlorid

e)

33609 Not Specified Not Specified 1 mg, 5 mg

Cayman

Chemical

Barnidipine-

d5

(hydrochlorid

e)

33609 Not Specified ≥98% 1 mg, 5 mg

MedKoo

Biosciences

Barnidipine-

d5 HCl
592864 Not Specified >98% 1 mg, 5 mg
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Application as an Internal Standard in Bioanalysis
The primary and critical application of Barnidipine-d5 is as an internal standard (IS) for the

quantitative analysis of Barnidipine in biological samples, most notably in human plasma, using

liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1] The use of a stable isotope-

labeled internal standard like Barnidipine-d5 is the gold standard in quantitative mass

spectrometry as it helps to correct for variability in sample preparation and matrix effects,

thereby ensuring high accuracy and precision of the analytical method.[1][2]

General Experimental Workflow
The general workflow for the quantification of Barnidipine in a biological matrix using

Barnidipine-d5 as an internal standard is depicted in the following diagram.
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Caption: Workflow for Barnidipine quantification using Barnidipine-d5 as an IS.
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Detailed Experimental Protocol: LC-MS/MS
Quantification of Barnidipine in Human Plasma
The following protocol is a representative method for the quantification of Barnidipine in human

plasma using Barnidipine-d5 as an internal standard. This method is adapted from established

bioanalytical procedures.[1]

Materials and Reagents
Barnidipine reference standard

Barnidipine-d5 internal standard

Human plasma (blank)

Methanol (HPLC or LC-MS grade)

Acetonitrile (HPLC or LC-MS grade)

Formic acid

Ortho-phosphoric acid

Water (deionized or Milli-Q)

Solid Phase Extraction (SPE) cartridges (e.g., Bond Elute Plexa)

Preparation of Standard and Quality Control (QC)
Samples

Stock Solutions: Prepare primary stock solutions of Barnidipine and Barnidipine-d5 in a

suitable organic solvent, such as methanol, at a concentration of 1 mg/mL.

Working Solutions: Prepare serial dilutions of the Barnidipine stock solution with a mixture of

methanol and water to create working solutions for calibration curve standards and quality

control samples.
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Internal Standard Working Solution: Prepare a working solution of Barnidipine-d5 at an

appropriate concentration.

Calibration Curve and QC Samples: Spike blank human plasma with the Barnidipine working

solutions to prepare calibration standards at various concentrations (e.g., 5 pg/mL to 8000

pg/mL).[1] Similarly, prepare QC samples at low, medium, and high concentrations.

Sample Preparation (Solid Phase Extraction)
Aliquot 500 µL of plasma sample (blank, calibration standard, QC, or unknown sample) into a

clean tube.

Add 50 µL of the Barnidipine-d5 internal standard working solution to each sample (except

for the blank matrix).

Vortex the samples.

Add 500 µL of 2% ortho-phosphoric acid in water and vortex again.

Condition an SPE cartridge with methanol followed by water.

Load the prepared plasma sample onto the conditioned SPE cartridge.

Wash the cartridge with an appropriate solvent (e.g., methanol:water mixture).

Elute Barnidipine and Barnidipine-d5 from the cartridge using an organic solvent like

acetonitrile.

Evaporate the eluate to dryness under a stream of nitrogen.

Reconstitute the residue in a suitable mobile phase for injection into the LC-MS/MS system.

LC-MS/MS Conditions
LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance

liquid chromatography (UHPLC) system.

Column: A reverse-phase C18 column is commonly used.[3]
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Mobile Phase: A gradient elution using a mixture of an aqueous phase (e.g., 0.1% formic

acid in water) and an organic phase (e.g., 0.1% formic acid in methanol or acetonitrile).[4]

Flow Rate: Dependent on the column dimensions, typically in the range of 0.3-0.6 mL/min.

Injection Volume: Typically 5-20 µL.

Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray

ionization (ESI) or atmospheric pressure chemical ionization (APCI) source.[3]

Ionization Mode: Positive ion mode is generally used for Barnidipine.

Detection Mode: Multiple Reaction Monitoring (MRM) or Selected Reaction Monitoring

(SRM). The specific precursor-to-product ion transitions for Barnidipine and Barnidipine-d5
need to be optimized.

Data Analysis
Integrate the chromatographic peaks for Barnidipine and Barnidipine-d5.

Calculate the peak area ratio of Barnidipine to Barnidipine-d5.

Construct a calibration curve by plotting the peak area ratio against the nominal

concentration of the calibration standards. A linear regression with appropriate weighting

(e.g., 1/x²) is typically used.[1]

Determine the concentration of Barnidipine in the QC and unknown samples by interpolating

their peak area ratios from the calibration curve.

Signaling Pathways
Barnidipine is a dihydropyridine calcium channel blocker.[1] Its therapeutic effect is achieved by

inhibiting the influx of extracellular calcium ions through L-type calcium channels in vascular

smooth muscle cells. This leads to vasodilation and a subsequent reduction in blood pressure.

The primary role of Barnidipine-d5 is not to interact with these signaling pathways but to serve

as a stable, non-interfering internal standard for the accurate quantification of the active drug,

Barnidipine. The following diagram illustrates the logical relationship in its application.
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Caption: Role of Barnidipine vs. Barnidipine-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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